![molecular formula C6H9N3O2S B6220168 5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide CAS No. 1995072-47-3](/img/no-structure.png)
5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide
Overview
Description
5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide (PI-2-S) is an important synthetic organic compound that has been widely studied in the fields of chemistry and biochemistry. It is a derivative of the pyrrolo[1,2-a]imidazole family of heterocyclic compounds, which are known for their unique chemical properties and potential applications. PI-2-S has been studied for its synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and its potential for future directions.
Scientific Research Applications
5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide has been studied for its potential applications in scientific research. It has been used as a ligand for the preparation of metal complexes, which are useful for studying the properties of metal ions. It has also been used as a substrate for the synthesis of peptide and peptidomimetic compounds. In addition, 5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide has been studied for its potential applications in drug design, as it has been used to synthesize novel compounds with potential therapeutic applications.
Mechanism of Action
The mechanism of action of 5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide is not yet fully understood. Studies have shown that it can bind to metal ions, such as zinc and copper, and can form complexes with them. It is believed that these complexes may play a role in the biochemical and physiological effects of 5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide are not yet fully understood. Studies have shown that it can bind to metal ions, such as zinc and copper, and can form complexes with them. These complexes may play a role in the biochemical and physiological effects of 5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide. Studies have also shown that 5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide can affect the activity of enzymes involved in the synthesis of proteins and nucleic acids, suggesting that it may have an effect on the synthesis of these important molecules.
Advantages and Limitations for Lab Experiments
5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, making it a useful compound for laboratory studies. Additionally, it is a relatively stable compound, which makes it suitable for use in long-term experiments. However, it is a relatively expensive compound, which can limit its use in some experiments.
Future Directions
There are a variety of potential future directions for the study of 5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide. One potential direction is the study of its potential applications in drug design. In addition, further research into its mechanism of action, biochemical and physiological effects, and potential interactions with other molecules could provide valuable insight into its potential applications. Additionally, further research into the synthesis methods of 5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide could lead to more efficient and cost-effective methods of synthesis. Finally, further research into its potential interactions with metal ions could lead to the development of novel compounds with potential therapeutic applications.
Synthesis Methods
5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide can be synthesized by a variety of methods. The most common method is the reaction of a pyrrole with a sulfonamide. This reaction is typically carried out by heating the pyrrole in the presence of a catalyst, such as potassium carbonate or sodium hydroxide, and a sulfonamide. The reaction is usually carried out at temperatures of up to 200°C. Other methods of synthesis include the reaction of pyrrole with a sulfonyl chloride or sulfonate ester, and the reaction of pyrrole with an amine and a sulfonyl chloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide involves the reaction of an imidazole derivative with a sulfonyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "2-amino-1H-imidazole", "sulfonyl chloride", "base (such as triethylamine or pyridine)", "solvent (such as dichloromethane or acetonitrile)" ], "Reaction": [ "Dissolve 2-amino-1H-imidazole in a solvent such as dichloromethane or acetonitrile.", "Add a base such as triethylamine or pyridine to the solution.", "Slowly add sulfonyl chloride to the solution while stirring.", "Allow the reaction to proceed at room temperature for several hours.", "Quench the reaction by adding water to the solution.", "Extract the product with a suitable organic solvent such as ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography or recrystallization." ] } | |
CAS RN |
1995072-47-3 |
Molecular Formula |
C6H9N3O2S |
Molecular Weight |
187.2 |
Purity |
95 |
Origin of Product |
United States |
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